2-Heptyl-5-imino-6-(4-methoxy-benzylidene)-5,6-dihydro-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

• Molecular Formula: C20H24N4O2S
• Molecular Weight: 384.5 g/mol
• IUPAC Name: (6Z)-2-heptyl-5-imino-6-[(4-methoxyphenyl)methylidene]-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C20H24N4O2S/c1-3-4-5-6-7-8-17-23-24-18(21)16(19(25)22-20(24)27-17)13-14-9-11-15(26-2)12-10-14/h9-13,21H,3-8H2,1-2H3/b16-13-,21-18?
• InChI Key: WWFMWUSDYBHDDE-IGLFKNPDSA-N
• Isomeric SMILES: CCCCCCCC1=NN2C(=N)/C(=C/C3=CC=C(C=C3)OC)/C(=O)N=C2S1
• SMILES: CCCCCCCC1=NN2C(=N)C(=CC3=CC=C(C=C3)OC)C(=O)N=C2S1

Description

2-Heptyl-5-imino-6-(4-methoxy-benzylidene)-5,6-dihydro-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the thiadiazolopyrimidine family and has been found to exhibit a range of biological activities. In

Mechanism of Action

The mechanism of action of 2-Heptyl-5-imino-6-(4-methoxy-benzylidene)-5,6-dihydro-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is not fully understood. However, it has been suggested that the compound may inhibit the activity of certain enzymes that are essential for the growth and survival of cancer cells and microorganisms.
Biochemical and Physiological Effects:
Studies have shown that 2-Heptyl-5-imino-6-(4-methoxy-benzylidene)-5,6-dihydro-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one can induce apoptosis (programmed cell death) in cancer cells. It has also been found to inhibit the growth of several bacterial and viral strains. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-Heptyl-5-imino-6-(4-methoxy-benzylidene)-5,6-dihydro-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is its broad-spectrum antimicrobial and anticancer activity. It has also been found to be relatively non-toxic to normal cells. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on 2-Heptyl-5-imino-6-(4-methoxy-benzylidene)-5,6-dihydro-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one. One area of interest is the development of more efficient synthesis methods for this compound. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound. Finally, the potential therapeutic applications of this compound in the treatment of cancer and infectious diseases should be explored further.

Synthesis Methods

The synthesis of 2-Heptyl-5-imino-6-(4-methoxy-benzylidene)-5,6-dihydro-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one has been described in the literature. The method involves the reaction of 2-amino-5-heptyl-1,3,4-thiadiazole with 4-methoxybenzaldehyde in the presence of acetic acid and ethanol. The resulting product is then treated with acetic anhydride to obtain the final compound.

Scientific Research Applications

2-Heptyl-5-imino-6-(4-methoxy-benzylidene)-5,6-dihydro-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one has been found to exhibit a range of biological activities including antimicrobial, anticancer, and antiviral properties. It has been shown to inhibit the growth of various cancer cell lines such as breast cancer, lung cancer, and colon cancer. Additionally, it has been found to be effective against several bacterial and viral strains.